Cas no 1642594-25-9 (Pyridine, 3,5-bis(2H-tetrazol-5-yl)-)

• Product Name: Pyridine, 3,5-bis(2H-tetrazol-5-yl)-
• CAS No: 1642594-25-9
• MF: C₇H₅N₉
• MW: 215.174897909164
• CID: 4729425
• Update Time: 2023-11-19

Pyridine, 3,5-bis(2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Di(2H-tetrazol-5-yl)pyridine
• CID 145710627
• Pyridine, 3,?5-?bis(2H-?tetrazol-?5-?yl)?-
• 3,5-Bis(2H-tetrazol-5-yl)pyridine
• Pyridine, 3,5-bis(2H-tetrazol-5-yl)-

• Inchi： 1S/C7H5N9/c1-4(6-9-13-14-10-6)2-8-3-5(1)7-11-15-16-12-7/h1-3H,(H,9,10,13,14)(H,11,12,15,16)
• InChI Key： JXXHVTTZVSBTIW-UHFFFAOYSA-N
• SMILES： N1C=C(C2N=NNN=2)C=C(C=1)C1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.665±0.06 g/cm3(Predicted)
• Boiling Point: 638.3±65.0 °C(Predicted)
• pka: 1.35±0.10(Predicted)